4-{[1-(methoxyacetyl)-4-piperidinyl]oxy}-N-(3-methoxybenzyl)benzamide

• IUPAC Name: 4-[1-(2-methoxyacetyl)piperidin-4-yl]oxy-N-[(3-methoxyphenyl)methyl]benzamide
• InChI: InChI=1S/C23H28N2O5/c1-28-16-22(26)25-12-10-20(11-13-25)30-19-8-6-18(7-9-19)23(27)24-15-17-4-3-5-21(14-17)29-2/h3-9,14,20H,10-13,15-16H2,1-2H3,(H,24,27)
• InChI Key: CIVKSFUUIATBNN-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)N1CCC(CC1)OC2=CC=C(C=C2)C(=O)NCC3=CC(=CC=C3)OC
• Molecular Formula: C23H28N2O5
• Molecular Weight: 412.5 g/mol

Description

4-{[1-(methoxyacetyl)-4-piperidinyl]oxy}-N-(3-methoxybenzyl)benzamide, also known as MPMB, is a chemical compound that has gained attention in the scientific community due to its potential use in research.

Mechanism of Action

The mechanism of action of 4-{[1-(methoxyacetyl)-4-piperidinyl]oxy}-N-(3-methoxybenzyl)benzamide is not fully understood, but it is believed to act as a partial agonist at the dopamine D2 receptor. This means that it can activate the receptor to some extent, but not fully, leading to a less intense response than a full agonist. This compound may also have some affinity for other receptors, such as the serotonin 5-HT1A receptor.
Biochemical and Physiological Effects:
This compound has been shown to have some effects on dopamine signaling in the brain, but the exact biochemical and physiological effects are not fully understood. It may have some potential as a tool for studying dopamine signaling and its role in neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 4-{[1-(methoxyacetyl)-4-piperidinyl]oxy}-N-(3-methoxybenzyl)benzamide in lab experiments is its specificity for the dopamine D2 receptor. This can allow researchers to study the effects of dopamine signaling in a more targeted way. However, one limitation is that this compound has not been extensively studied, so its effects and potential side effects are not well understood.

Future Directions

There are several potential future directions for research on 4-{[1-(methoxyacetyl)-4-piperidinyl]oxy}-N-(3-methoxybenzyl)benzamide. One area of interest is its potential as a tool for studying dopamine signaling and its role in neurological disorders. Another area is its potential as a starting point for the development of new drugs that target the dopamine D2 receptor. Further research is needed to fully understand the effects and potential applications of this compound.

Synthesis Methods

4-{[1-(methoxyacetyl)-4-piperidinyl]oxy}-N-(3-methoxybenzyl)benzamide can be synthesized through a multi-step process that involves the reaction of 3-methoxybenzylamine with 4-bromobenzoyl chloride to form 4-(3-methoxybenzylamino)benzoyl chloride. This compound is then reacted with 1-(methoxyacetyl)piperidine to produce the final product, this compound.

Scientific Research Applications

4-{[1-(methoxyacetyl)-4-piperidinyl]oxy}-N-(3-methoxybenzyl)benzamide has potential applications in a variety of scientific research areas, including neuroscience, pharmacology, and drug discovery. It has been shown to have affinity for the dopamine D2 receptor, which is involved in the regulation of motor function, reward, and addiction. This compound may be useful in the development of drugs that target this receptor, potentially leading to new treatments for neurological disorders such as Parkinson's disease and addiction.